Cas no 380879-45-8 (4-(4-fluorobenzoyl)-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-phenyl-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 4-(4-fluorobenzoyl)-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-phenyl-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 380879-45-8
• MF: C₂₃H₂₃FN₂O₄
• MW: 410.438129663467
• CID: 6599851
• PubChem ID: 5933503
• Update Time: 2025-10-28

4-(4-fluorobenzoyl)-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-phenyl-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-fluorobenzoyl)-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-phenyl-2,5-dihydro-1H-pyrrol-2-one
• 4-(4-fluorobenzoyl)-3-hydroxy-1-(2-morpholinoethyl)-5-phenyl-1,5-dihydro-2H-pyrrol-2-one
• 2H-Pyrrol-2-one, 4-(4-fluorobenzoyl)-1,5-dihydro-3-hydroxy-1-[2-(4-morpholinyl)ethyl]-5-phenyl-
• AKOS002167322
• 4-(4-fluorobenzoyl)-3-hydroxy-1-(2-morpholinoethyl)-5-phenyl-1H-pyrrol-2(5H)-one
• EU-0044090
• SR-01000486757
• (4E)-4-[(4-fluorophenyl)-hydroxymethylidene]-1-(2-morpholin-4-ylethyl)-5-phenylpyrrolidine-2,3-dione
• Z57219055
• AKOS016291822
• 380879-45-8
• HMS656F04
• F1260-1172
• 4-(4-fluorobenzoyl)-3-hydroxy-1-[2-(morpholin-4-yl)ethyl]-5-phenyl-2,5-dihydro-1H-pyrrol-2-one
• SR-01000486757-1

• Inchi： 1S/C23H23FN2O4/c24-18-8-6-17(7-9-18)21(27)19-20(16-4-2-1-3-5-16)26(23(29)22(19)28)11-10-25-12-14-30-15-13-25/h1-9,20,28H,10-15H2
• InChI Key： VBCYCDUTZHTKBJ-UHFFFAOYSA-N
• SMILES： N1(CCN2CCOCC2)C(C2=CC=CC=C2)C(C(=O)C2=CC=C(F)C=C2)=C(O)C1=O

Computed Properties

• Exact Mass: 410.16418538g/mol
• Monoisotopic Mass: 410.16418538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.323±0.06 g/cm3(Predicted)
• Boiling Point: 620.2±55.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(4-fluorobenzoyl)-3-hydroxy-1-2-(morpholin-4-yl)ethyl-5-phenyl-2,5-dihydro-1H-pyrrol-2-one

Introduction to Compound CAS No 380879-45-8: 4-(4-fluorobenzoyl)-3-hydroxy-1-(2-(morpholin-4-yl)ethyl)-5-phenyl-2,5-dihydro-1H-pyrrol-2-one

The compound with CAS No 380879-45-8, known as 4-(4-fluorobenzoyl)-3-hydroxy-1-(2-(morpholin-4-yl)ethyl)-5-phenyl-2,5-dihydro-1H-pyrrol-2-one, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidone ring system, a morpholine group, and a fluorobenzoyl substituent. These structural features contribute to its diverse chemical properties and applications.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and oxidations. The presence of the morpholine group introduces significant steric and electronic effects, which can influence the compound's reactivity and stability. Recent studies have highlighted the importance of such groups in enhancing the bioavailability and pharmacokinetic properties of drugs, making this compound a promising candidate for drug development.

The fluorobenzoyl substituent in the molecule adds another layer of complexity to its structure. Fluorine atoms are known for their ability to enhance lipophilicity and improve drug absorption. This feature has been extensively studied in recent research, where fluorinated compounds have shown improved efficacy in treating various diseases, including cancer and infectious diseases.

In terms of physical properties, this compound exhibits a high degree of solubility in organic solvents due to its hydrophobic nature. Its melting point and boiling point have been determined through advanced analytical techniques such as differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). These properties are crucial for determining its suitability in various industrial applications.

The chemical stability of CAS No 380879-45-8 has been evaluated under different conditions, including exposure to light, heat, and acidic or basic environments. Recent studies have shown that the compound maintains its stability under mild conditions but undergoes degradation under harsh conditions. This information is vital for its storage and handling during manufacturing processes.

In the field of pharmacology, this compound has shown potential as a lead molecule for drug development. Its ability to interact with specific biological targets has been explored through computational modeling and in vitro assays. Recent research has focused on its role as an inhibitor of certain enzymes involved in metabolic pathways, which could lead to novel therapeutic interventions.

The application of this compound extends beyond pharmacology into materials science. Its unique structural features make it a candidate for use in polymer synthesis and as an additive in coatings and adhesives. Researchers have investigated its compatibility with various polymer matrices and its ability to enhance mechanical properties without compromising flexibility.

In conclusion, CAS No 380879-45